Cas no 773874-31-0 (Benzoic acid,2-ethoxy-3-methoxy-, methyl ester)
773874-31-0 structure
Product Name:Benzoic acid,2-ethoxy-3-methoxy-, methyl ester
CAS No:773874-31-0
MF:C11H14O4
MW:210.226463794708
CID:552289
PubChem ID:45094190
Update Time:2025-04-19
Benzoic acid,2-ethoxy-3-methoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,2-ethoxy-3-methoxy-, methyl ester
- Benzoic acid, 2-ethoxy-3-methoxy-, methyl ester (9CI)
- 773874-31-0
- methyl 2-ethoxy-3-methoxybenzoate
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- Inchi: 1S/C11H14O4/c1-4-15-10-8(11(12)14-3)6-5-7-9(10)13-2/h5-7H,4H2,1-3H3
- InChI Key: YXNKMWMVAJHPDH-UHFFFAOYSA-N
- SMILES: O(CC)C1C(=CC=CC=1C(=O)OC)OC
Computed Properties
- Exact Mass: 210.089
- Monoisotopic Mass: 210.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 44.8A^2
Benzoic acid,2-ethoxy-3-methoxy-, methyl ester Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
773874-31-0 (Benzoic acid,2-ethoxy-3-methoxy-, methyl ester) Related Products
- 214894-91-4(Methyl 2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate)
- 2905-82-0(Methyl 2-hydroxy-5-methoxybenzoate)
- 104796-24-9(Methyl 3-Methoxy-2-(2-methoxy-2-oxoethoxy)benzoate)
- 2150-40-5(Methyl 2,5-Dimethoxybenzoate)
- 2150-42-7(Methyl 2,3-dimethoxybenzoate)
- 6342-70-7(Methyl 2-Hydroxy-3-methoxybenzoate)
- 3686-55-3(Methyl 2-ethoxybenzoate)
- 486-79-3(Dipyrocetyl)
- 55482-89-8(Guacetisal)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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